Cas no 219583-87-6 ((S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl)

(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl structure

219583-87-6 structure

Product Name:(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl

CAS No:219583-87-6

MF:C₂₄H₂₀I₂O₄

MW:626.222151756287

MDL:MFCD17018518

CID:1409409

Update Time:2025-04-20

(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

- 3-iodo-1-[3-iodo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene
- (S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl
- (S)-3,3'-diiodo-2,2'-bis(methoxymethoxy)-1,1'-Binaphthalene
- (R)-3,3'-Diiodo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
- (1R)-3,3'-Diiodo-2,2'-bis-MOMO-1,1'-binaphthalene
- C24H20I2O4
- Z0385
- 1,1'-Bi[2-(methoxymethoxy)-3-iodonaphthalene]
- MDL： MFCD17018518
- Inchi： 1S/C24H20I2O4/c1-27-13-29-23-19(25)11-15-7-3-5-9-17(15)21(23)22-18-10-6-4-8-16(18)12-20(26)24(22)30-14-28-2/h3-12H,13-14H2,1-2H3
- InChI Key： HVIYMUMYPJXEAR-UHFFFAOYSA-N
- SMILES： IC1=CC2C=CC=CC=2C(=C1OCOC)C1=C(C(=CC2C=CC=CC1=2)I)OCOC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 489
Topological Polar Surface Area: 36.9

Experimental Properties

Density: 1.735±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.1E-4 g/L) (25 ºC),

(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD260-50mg	(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl	219583-87-6	98% 99%ee	50mg	66.0CNY	2021-07-15
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abcr	AB515367-500 mg	(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl; .	219583-87-6		500MG	€341.00	2023-02-17
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abcr	AB515367-5 g	(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl; .	219583-87-6		5g	€466.30	2023-07-10
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